N-[2-(3-chlorophenyl)ethyl]-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-[2-(3-chlorophenyl)ethyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C16H14ClNO3/c17-13-3-1-2-11(8-13)6-7-18-16(19)12-4-5-14-15(9-12)21-10-20-14/h1-5,8-9H,6-7,10H2,(H,18,19)
• InChI Key: XJXIMMVHMIDKLL-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NCCC3=CC(=CC=C3)Cl
• Molecular Formula: C16H14ClNO3
• Molecular Weight: 303.74 g/mol
• Solubility: 5.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[2-(3-chlorophenyl)ethyl]-1,3-benzodioxole-5-carboxamide, also known as U-47700, is a synthetic opioid that is structurally similar to fentanyl. U-47700 was first synthesized in the 1970s by a team of researchers at the pharmaceutical company Upjohn, but it was never developed for clinical use. Instead, it has gained popularity as a designer drug and has been associated with a number of fatalities.

Mechanism of Action

N-[2-(3-chlorophenyl)ethyl]-1,3-benzodioxole-5-carboxamide binds to the mu-opioid receptor in the brain, which activates a cascade of signaling pathways that result in the inhibition of pain signaling and the release of dopamine. This produces a euphoric effect that can be addictive.
Biochemical and Physiological Effects:
N-[2-(3-chlorophenyl)ethyl]-1,3-benzodioxole-5-carboxamide has been found to produce a range of biochemical and physiological effects, including pain relief, sedation, respiratory depression, and constipation. It can also produce side effects such as nausea, vomiting, and itching.

Advantages and Limitations for Lab Experiments

N-[2-(3-chlorophenyl)ethyl]-1,3-benzodioxole-5-carboxamide has several advantages for use in lab experiments, including its potency, selectivity for the mu-opioid receptor, and availability. However, its use is limited by its potential for abuse and the risk of toxicity.

Future Directions

There are several future directions for research on N-[2-(3-chlorophenyl)ethyl]-1,3-benzodioxole-5-carboxamide, including the development of new opioid drugs that are more selective and less addictive, the study of its long-term effects on the brain and body, and the development of new treatments for opioid addiction. Additionally, research is needed to understand the factors that contribute to the abuse of N-[2-(3-chlorophenyl)ethyl]-1,3-benzodioxole-5-carboxamide and other designer drugs and to develop strategies for preventing their misuse.

Synthesis Methods

The synthesis of N-[2-(3-chlorophenyl)ethyl]-1,3-benzodioxole-5-carboxamide involves the reaction of 3-chlorophenethylamine with 1,3-benzodioxole-5-carboxylic acid chloride. The resulting product is then purified and crystallized to obtain N-[2-(3-chlorophenyl)ethyl]-1,3-benzodioxole-5-carboxamide in its final form.

Scientific Research Applications

N-[2-(3-chlorophenyl)ethyl]-1,3-benzodioxole-5-carboxamide has been used in scientific research to study its effects on the opioid receptors in the brain. It has been found to be a potent agonist of the mu-opioid receptor, which is responsible for the pain-relieving effects of opioids. N-[2-(3-chlorophenyl)ethyl]-1,3-benzodioxole-5-carboxamide has also been used to study the structure-activity relationship of synthetic opioids and to develop new opioid drugs.